4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide

• IUPAC Name: 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide
• InChI: InChI=1S/C15H13ClFNO/c16-13-5-3-12(4-6-13)15(19)18-10-9-11-1-7-14(17)8-2-11/h1-8H,9-10H2,(H,18,19)
• InChI Key: HDYIGQQADCTGTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CC=C(C=C2)Cl)F
• Molecular Formula: C15H13ClFNO
• Molecular Weight: 277.72 g/mol

Description

4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide is a chemical compound that belongs to the class of benzamides. It is also known as CECB or 4-CF3. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide is not fully understood. However, it is believed to act by modulating the activity of several enzymes and receptors. It has been reported to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It has also been reported to bind to the dopamine D2 receptor, which is a G protein-coupled receptor involved in the regulation of neurotransmitter release. Additionally, it has been reported to bind to the sigma-1 receptor, which is a transmembrane protein involved in the regulation of ion channels and intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide are not fully understood. However, it has been reported to modulate the activity of several enzymes and receptors, which may lead to changes in gene expression, neurotransmitter release, and intracellular signaling pathways. Additionally, it has been reported to inhibit the growth of several cancer cell lines, which suggests that it may have anticancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide in lab experiments include its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Additionally, it has been reported to inhibit the growth of several cancer cell lines, which suggests that it may have anticancer properties. However, the limitations of using this compound in lab experiments include its limited availability and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide. One direction is to investigate its potential applications in drug discovery. This compound has been reported to bind to several receptors and modulate the activity of several enzymes, which suggests that it may have potential as a drug target. Another direction is to investigate its mechanism of action. The exact mechanism by which this compound modulates the activity of enzymes and receptors is not fully understood and further research is needed to elucidate this mechanism. Additionally, future studies could investigate the potential use of this compound in combination with other anticancer agents to enhance its anticancer properties.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide involves several steps. The first step involves the reaction of 4-fluoroacetophenone with ethyl magnesium bromide to form 2-(4-fluorophenyl)ethanol. The second step involves the reaction of 2-(4-fluorophenyl)ethanol with thionyl chloride to form 2-(4-fluorophenyl)ethyl chloride. The third step involves the reaction of 2-(4-fluorophenyl)ethyl chloride with 4-chlorobenzamide to form 4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide.

Scientific Research Applications

4-chloro-N-[2-(4-fluorophenyl)ethyl]benzamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anticancer properties. It has been reported to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and ovarian cancer. In pharmacology, this compound has been studied for its potential use as a drug target. It has been reported to bind to several receptors, including the dopamine D2 receptor and the sigma-1 receptor. In biochemistry, this compound has been investigated for its potential use as a tool compound. It has been reported to modulate the activity of several enzymes, including histone deacetylases and carbonic anhydrases.